Cas no 1011269-10-5 (gymnastatin Q)

gymnastatin Q structure
gymnastatin Q structure
Product name:gymnastatin Q
CAS No:1011269-10-5
MF:C24H35Cl2NO5
MW:488.444405794144
CID:2041661
PubChem ID:24854448

gymnastatin Q Chemical and Physical Properties

Names and Identifiers

    • gymnastatin Q
    • (-)-Gymnastatin Q
    • Gymnastatin F
    • (-)-Gymnastatin F
    • 1011269-10-5
    • (2E,4E,6R)-N-[(1S,2R,3S,5S,9S)-1,7-dichloro-2,5-dihydroxy-9-methoxy-8-oxo-3-bicyclo[3.3.1]non-6-enyl]-4,6-dimethyldodeca-2,4-dienamide
    • (2E,4E,6R)-N-[(1S,2R,3S,5S,9S)-1,7-Dichloro-2,5-dihydroxy-9-methoxy-8-oxobicyclo[3.3.1]non-6-en-3-yl]-4,6-dimethyldodeca-2,4-dienimidate
    • (2E,4E,6R)-N-((1S,2R,3S,5S,9S)-1,7-dichloro-2,5-dihydroxy-9-methoxy-8-oxo-3-bicyclo(3.3.1)non-6-enyl)-4,6-dimethyldodeca-2,4-dienamide
    • (2E,4E,6R)-N-((1S,2R,3S,5S,9S)-1,7-Dichloro-2,5-dihydroxy-9-methoxy-8-oxobicyclo(3.3.1)non-6-en-3-yl)-4,6-dimethyldodeca-2,4-dienimidate
    • CHEMBL254378
    • CHEBI:203761
    • Inchi: InChI=1S/C24H35Cl2NO5/c1-5-6-7-8-9-15(2)12-16(3)10-11-19(28)27-18-14-23(31)13-17(25)20(29)24(26,21(18)30)22(23)32-4/h10-13,15,18,21-22,30-31H,5-9,14H2,1-4H3,(H,27,28)
    • InChI Key: MZPLGIXULRXDSO-UHFFFAOYSA-N
    • SMILES: CCCCCCC(C)\C=C(/C)\C=C\C(=O)NC1CC2(O)C=C(Cl)C(=O)C(Cl)(C1O)C2OC |t:20,TLB:30:29:17.16.27:23.21.20|

Computed Properties

  • Exact Mass: 487.1892286Da
  • Monoisotopic Mass: 487.1892286Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 795
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.9Ų
  • XLogP3: 4.796

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